Influenza A Inhibition Potency vs. Ni/Fe Salens
Salcomine exhibits sub-micromolar potency against influenza A virus (IC₅₀ range: 0.306–0.690 μM across H1N1 and H3N2 strains) and selective inhibition of human cytomegalovirus (HCMV) proteinase (IC₅₀ = 1.4 μM) [1][2]. In head-to-head comparisons, Salcomine's anti-influenza activity is 4–9 times more potent than Ni(salen) (IC₅₀ = 2.76 μM), while Fe(salen) shows negligible activity (IC₅₀ > 1 mM) [1]. Furthermore, Salcomine demonstrates a therapeutic selectivity index (SI) of 108.5 (CC₅₀ = 33.2 μM / IC₅₀ ~0.3 μM), highlighting a favorable window between efficacy and cytotoxicity [1].
| Evidence Dimension | Antiviral activity against influenza A virus (IC₅₀) |
|---|---|
| Target Compound Data | 0.306–0.690 μM |
| Comparator Or Baseline | Ni(salen): 2.761±1.837 μM; Fe(salen): >1 mM |
| Quantified Difference | Salcomine is 4–9× more potent than Ni(salen) and >1000× more potent than Fe(salen) |
| Conditions | MDCK cell model, influenza A strains H1N1 (A/WSN/33, A/California/07/2009) and H3N2 (A/Aichi/2/68) |
Why This Matters
For antiviral screening or probe development, Salcomine's distinct potency and selectivity profile relative to other metal-salen complexes justify its selection as the lead cobalt-based scaffold, avoiding the inactivity observed with Fe(salen) or the lower potency of Ni(salen).
- [1] ChemicalBook. 双水杨酰胺乙基钴的抗病毒应用及机制. 2026. View Source
- [2] Watanabe S, Konno K, Shigeta S, Yokota T. Inhibition of Human Cytomegalovirus Proteinase by Salcomine Derivatives. Antiviral Chemistry & Chemotherapy. 1998;9(3):269-274. View Source
